Cas no 72681-59-5 (Propanoic acid, 2,2-dimethyl-, 1-naphthalenylmethyl ester)
72681-59-5 structure
Product Name:Propanoic acid, 2,2-dimethyl-, 1-naphthalenylmethyl ester
CAS No:72681-59-5
MF:C16H18O2
MW:242.312924861908
CID:530951
PubChem ID:71402182
Update Time:2025-04-19
Propanoic acid, 2,2-dimethyl-, 1-naphthalenylmethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid, 2,2-dimethyl-, 1-naphthalenylmethyl ester
- naphthalen-1-ylmethyl 2,2-dimethylpropanoate
- SCHEMBL15866033
- 72681-59-5
- (Naphthalen-1-yl)methyl 2,2-dimethylpropanoate
- DTXSID80823173
-
- Inchi: 1S/C16H18O2/c1-16(2,3)15(17)18-11-13-9-6-8-12-7-4-5-10-14(12)13/h4-10H,11H2,1-3H3
- InChI Key: NPZJDWAPUODSLQ-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=C2C=CC=CC=12)C(C(C)(C)C)=O
Computed Properties
- Exact Mass: 242.130679813g/mol
- Monoisotopic Mass: 242.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 26.3Ų
Propanoic acid, 2,2-dimethyl-, 1-naphthalenylmethyl ester Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
72681-59-5 (Propanoic acid, 2,2-dimethyl-, 1-naphthalenylmethyl ester) Related Products
- 97518-80-4(benzyl 2,2-dimethyl-3-oxopropanoate)
- 2094-69-1(Propanoic acid,2,2-dimethyl-, phenylmethyl ester)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk